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Compound Focus: Dimethomorph

CAS No.: 110488-70-5

Cat. No.: S567675

Chemical Synthesis and Industrial Production

The commercial production of dimethomeorph is a multi-step chemical synthesis focused on creating the
core cinnamic acid-like structure and optimizing the yield of the biologically active Z-isomer [1]. The

following diagram illustrates the general sequence for synthesizing dimethomorph:
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Industrial Synthesis Flow: General sequence for producing dimethomorph, with catalyst choice critical for

yield [2] [3].

Different industrial methods focus on improving the catalytic condensation step. The table below compares

two patented synthesis approaches:
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CN112500370A (Lewis Base CN107935966B (Alkaline Catalyst

Patent/Feature .

Catalysis) [2] Combo) [3]

Core Reaction Condensation of 3,4-dimethoxy-4'- Condensation of 3,4-dimethoxy-4'-
chlorobenzophenone with chlorobenzophenone with
acetylmorpholine acetylmorpholine

Catalyst System Lewis bases Sodium tert-butoxide and Sodium

hydroxide

Key Efficient catalysis, reduced waste Enhanced catalyst stability & effect;

Improvement compensates for sodium tert-butoxide

decomposition

Solvent Toluene, xylene Toluene

Post-Reaction Water washing, solvent recovery Alkaline washing (NaOH solution) of

Steps reactants

Reported Improved efficiency Higher conversion rate and product purity

Outcome

Industrial Formulation into Water-Dispersible Granules
(WG)
After synthesis, the technical-grade active ingredient is formulated for agricultural use. Water-dispersible

granules (WG) are a common, environmentally friendly formulation. The table below outlines the

manufacturing process for 40% dimethomorph WG [4]:

Manufacturing

Process Details Key Parameters

Step

1. Co-grinding Active ingredient, additives, and filler Power control: 10-50 kW; using
are mixed and crushed. supermicro airflow crushing.
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Manufacturing

Process Details Key Parameters

Step

2. Kneading The powdered mixture is kneaded with  Water content: 50-60% of the mixture.
water into a wet mass.

3. Granulation The wet mass is shaped using an Extrusion through a 1.7mm screen.
extrusion granulator.

4. Drying & Granules are dried and sieved to Final product is dry, free-flowing

Screening achieve uniform size. granules.

This formulation offers advantages like no dust, high active ingredient content, good stability, and fast

disintegration in water [4].

Basic Chemical and Physical Properties

Understanding the chemical and physical properties of dimethomeorph is essential for handling and process

design:
Property Details
IUPAC Name (EZ)-4-[3-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)acryloyllmorpholine [1]
CAS RN 110488-70-5 [1]

Molecular Formula C21H22CINOa [1]

Molecular Mass 387.86 g/mol [1]

Appearance Colourless to grey crystalline powder [1] [5]
Solubility in Water 28.95 mg/L (at 20 °C, pH 7) [1]

Melting Point 125.2 °C [1]
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A key characteristic is its geometrical (E/Z) isomerism. The commercial product is typically a mixture of

both isomers, but the Z-isomer possesses most of the fungicidal activity [1].

Key Technical Insights for Researchers

e Isomer-Specific Activity: The significant difference in efficacy between E and Z isomers is crucial.
Research and quality control must focus on analytical methods to quantify and optimize the yield of
the active Z-isomer [1].

¢ Process Optimization Focus: Industrial innovations, as seen in the patents, are centered on
improving the catalytic condensation step—the heart of the synthesis—to enhance yield, purity, and
cost-effectiveness [2] [3].

e Formulation is Critical: An efficient synthesis is only part of the picture. Developing stable, user-
friendly, and effective formulations like WDG is a specialized and vital area of commercial
development [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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